Cas no 1270294-60-4 ((4R)-6-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol)

• Product Name: (4R)-6-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol
• CAS No: 1270294-60-4
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 4585190
• PubChem ID: 75356581
• Update Time: 2025-05-20

(4R)-6-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol Chemical and Physical Properties

Names and Identifiers

• (4R)-6-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol

• Inchi： 1S/C10H12O3/c1-12-7-2-3-10-8(6-7)9(11)4-5-13-10/h2-3,6,9,11H,4-5H2,1H3/t9-/m1/s1
• InChI Key： REGASJUMDXLFAS-SECBINFHSA-N
• SMILES： C1OC2=CC=C(OC)C=C2[C@H](O)C1

Additional information on (4R)-6-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol

Introduction to (4R)-6-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol (CAS No. 1270294-60-4)

(4R)-6-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This molecule, identified by its Chemical Abstracts Service (CAS) number CAS No. 1270294-60-4, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry.

The structural framework of (4R)-6-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol), a derivative of benzopyran, encompasses a fused heterocyclic system consisting of a benzene ring and a pyran ring. The presence of a methoxy group at the 6-position and the specific stereochemistry at the 4-position contribute to its distinct chemical behavior and biological activity. This configuration makes it a valuable scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of benzopyran derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antioxidant, and anticancer applications. The chiral center at the 4-position in (4R)-6-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol) plays a crucial role in determining its biological activity, making it an attractive candidate for further investigation.

Recent studies have highlighted the potential of (4R)-6-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol) as a lead compound for developing new drugs. Researchers have demonstrated its ability to interact with specific biological targets, leading to modulatory effects on cellular processes. For instance, preliminary findings suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammation and cancer progression.

The synthesis of (4R)-6-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol) involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies have been employed to achieve high yields and enantiopurity, ensuring that the final product is suitable for preclinical and clinical studies. The development of efficient synthetic routes has been a key focus in recent research efforts.

The pharmacokinetic properties of (4R)-6-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol) are also of great interest. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its potential as a drug candidate. Understanding these properties is essential for optimizing dosing regimens and predicting clinical efficacy.

In conclusion, (4R)-6-methoxy-3,4-dihydro-2H-1-benzopyran-4-ol) represents a promising compound in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset for drug discovery programs. Further research is warranted to fully elucidate its therapeutic potential and to develop novel derivatives with enhanced efficacy and safety profiles.